Cas no 73634-73-8 (2-acetamido-4-hydroxy(methyl)phosphorylbutanoic acid)

• Product Name: 2-acetamido-4-hydroxy(methyl)phosphorylbutanoic acid
• CAS No: 73634-73-8
• MF: C₇H₁₄NO₅P
• MW: 223.163523197174
• MDL: MFCD08273844
• CID: 553596
• PubChem ID: 9815914
• Update Time: 2025-05-20

2-acetamido-4-hydroxy(methyl)phosphorylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-(acetylamino)-4-(hydroxymethylphosphinyl)-
• GLUFOSINATE-N-ACETYL
• n-acetylglufosinate
• 2-acetamido-4-hydroxy(methyl)phosphorylbutanoic acid
• NS00067470
• EN300-23331406
• DTXSID80873633
• 2-acetamido-4-[hydroxy(methyl)phosphoryl]butanoic acid
• CHEBI:52057
• Q27123137
• SCHEMBL1830248
• Butanoic acid, 2-(acetylamino)-4-(hydroxymethylphosphinyl)-, (+/-)-; 2-(Acetylamino)-4-(hydroxymethylphosphinyl)butanoic acid; N-Acetyl glufosinate; Glufosinate-N-acetyl
• 73634-73-8
• 2-acetamido-4-(hydroxy(methyl)phosphoryl)butanoic acid
• disodium L-2-acetamido-4-methylphosphinato-butyrate (NAG)
• N-acetylphosphinothricin

• MDL： MFCD08273844
• Inchi： 1S/C7H14NO5P/c1-5(9)8-6(7(10)11)3-4-14(2,12)13/h6H,3-4H2,1-2H3,(H,8,9)(H,10,11)(H,12,13)
• InChI Key： VZVQOWUYAAWBCP-UHFFFAOYSA-N
• SMILES： P(C)(CCC(C(=O)O)NC(C)=O)(=O)O

Computed Properties

• Exact Mass: 223.06100
• Monoisotopic Mass: 223.06095954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 113.51000
• LogP: 0.25690

2-acetamido-4-hydroxy(methyl)phosphorylbutanoic acid Security Information

• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-acetamido-4-hydroxy(methyl)phosphorylbutanoic acid

2-Acetamido-4-Hydroxy(methyl)Phosphorylbutanoic Acid (CAS No. 73634-73-8)

2-Acetamido-4-hydroxy(methyl)phosphorylbutanoic acid is a complex organic compound with the CAS registry number 73634-73-8. This compound is of significant interest in the fields of biochemistry, pharmacology, and material science due to its unique structural and functional properties. The molecule consists of a butanoic acid backbone with an acetamido group at the 2-position and a hydroxy(methyl)phosphoryl group at the 4-position, which imparts it with versatile reactivity and biological activity.

The chemical structure of this compound is characterized by a four-carbon chain (butanoic acid), with substituents at positions 2 and 4. The acetamido group (-NHCOCH3) at position 2 contributes to the compound's ability to participate in hydrogen bonding and amide interactions, which are critical in many biochemical processes. At position 4, the hydroxy(methyl)phosphoryl group (-PO(OH)(CH3)) introduces phosphorylation potential, making it a key player in enzymatic reactions and signaling pathways. This combination of functional groups makes 2-acetamido-4-hydroxy(methyl)phosphorylbutanoic acid a valuable molecule in both research and industrial applications.

Recent studies have highlighted the role of 2-acetamido-4-hydroxy(methyl)phosphorylbutanoic acid in biological systems, particularly in its involvement in phosphatase activity modulation. Researchers have demonstrated that this compound can act as a substrate or inhibitor for various phosphatases, enzymes that are crucial for regulating cellular processes such as signal transduction, metabolism, and apoptosis. Its ability to interact with these enzymes makes it a promising candidate for drug development, especially in the treatment of diseases associated with dysregulated phosphatase activity.

In addition to its biological roles, 2-acetamido-4-hydroxy(methyl)phosphorylbutanoic acid has been explored for its potential in materials science. Its phosphorylated group can serve as a crosslinking agent, enabling the formation of robust hydrogels or bioadhesives with applications in tissue engineering and drug delivery systems. Recent advancements have shown that incorporating this compound into polymer networks can enhance their mechanical properties and biocompatibility, opening new avenues for biomedical applications.

The synthesis of 2-acetamido-4-hydroxy(methyl)phosphorylbutanoic acid involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Key steps include the introduction of the acetamido group via acetylation and the subsequent phosphorylation at the hydroxyl position. Researchers have optimized these processes using catalytic agents and green chemistry principles to minimize environmental impact while maximizing efficiency.

From an analytical standpoint, the characterization of this compound relies heavily on advanced spectroscopic techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and MS (mass spectrometry). These methods allow for precise determination of its molecular structure, functional groups, and purity. Recent studies have also employed computational chemistry tools to model its interactions with biological systems, providing deeper insights into its mechanism of action.

In conclusion, 2-acetamido-4-hydroxy(methyl)phosphorylbutanoic acid (CAS No. 73634-73-8) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure endows it with remarkable functional properties that make it invaluable for both fundamental research and practical applications. As ongoing research continues to uncover new aspects of its behavior and utility, this compound is poised to play an increasingly important role in advancing science and technology.